Cas no 1110717-86-6 (ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate)

Ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate is a heterocyclic compound featuring a fused triazole-thiadiazole core with a 4-methoxyphenyl substituent and an ethyl carboxylate functional group. This structure imparts notable chemical stability and potential reactivity, making it useful in pharmaceutical and agrochemical research. The methoxy group enhances electron density, influencing binding interactions, while the ester moiety offers versatility for further derivatization. Its well-defined heterocyclic framework is advantageous for studying structure-activity relationships in drug discovery, particularly in antimicrobial or antitumor applications. The compound's purity and synthetic reproducibility are critical for consistent experimental results.
ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate structure
1110717-86-6 structure
Product Name:ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate
CAS No:1110717-86-6
MF:C13H12N4O3S
MW:304.324380874634
CID:5156922
PubChem ID:46741296
Update Time:2026-03-04

ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
    • 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylic acid, 3-(4-methoxyphenyl)-, ethyl ester
    • ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate
    • Inchi: 1S/C13H12N4O3S/c1-3-20-12(18)11-16-17-10(14-15-13(17)21-11)8-4-6-9(19-2)7-5-8/h4-7H,3H2,1-2H3
    • InChI Key: QUJBRCXEOUUDSQ-UHFFFAOYSA-N
    • SMILES: S1C(C(OCC)=O)=NN2C(C3=CC=C(OC)C=C3)=NN=C12

ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-110993-0.05g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
0.05g
$97.0 2023-10-27
Enamine
EN300-110993-0.1g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
0.1g
$144.0 2023-10-27
Enamine
EN300-110993-0.25g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
0.25g
$206.0 2023-10-27
Enamine
EN300-110993-0.5g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
0.5g
$391.0 2023-10-27
Enamine
EN300-110993-1.0g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
1g
$513.0 2023-06-10
Enamine
EN300-110993-2.5g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
2.5g
$1008.0 2023-10-27
Enamine
EN300-110993-5.0g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
5g
$1488.0 2023-06-10
Enamine
EN300-110993-10.0g
ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
10g
$2209.0 2023-06-10
Ambeed
A1016799-1g
Ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
1g
$412.0 2024-04-26
Ambeed
A1016799-5g
Ethyl 3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate
1110717-86-6 95%
5g
$1197.0 2024-04-26

ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate Related Literature

Additional information on ethyl 3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole-6-carboxylate

Ethyl 3-(4-Methoxyphenyl)-1,2,4-Triazolo[3,4-b][1,3,4]Thiadiazole-6-Carboxylate (CAS No. 1110717-86-6)

Ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate (CAS No. 1110717-86-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolothiadiazoles, which are known for their diverse biological activities and structural versatility.

The structure of ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate is characterized by a central triazolothiadiazole core linked to a 4-methoxyphenyl group and an ethyl ester moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The triazolothiadiazole ring system is particularly noteworthy due to its ability to form stable complexes with various metal ions and its potential for modulating biological processes.

Recent studies have highlighted the pharmacological potential of ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's ability to disrupt bacterial cell walls and inhibit essential enzymes makes it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate has also shown anticancer activity. A study conducted by a team at the National Cancer Institute demonstrated that the compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate could be further explored as a potential therapeutic agent for cancer treatment.

The synthesis of ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yield and purity. A typical synthetic route starts with the reaction of 4-methoxyaniline with carbon disulfide to form an intermediate thioamide. This intermediate is then cyclized with hydrazine to form the triazolothiadiazole core. Finally, esterification with ethyl bromoacetate yields the desired product. The synthesis process can be optimized using modern techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

The physical properties of ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is typically around 150°C to 155°C. These properties make it suitable for use in various analytical techniques and biological assays.

From a toxicological perspective, preliminary studies have indicated that ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate has low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

In conclusion, ethyl 3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole-6-carboxylate (CAS No. 1110717-86-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as antimicrobial agents and anticancer drugs. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd